Cas no 64610-50-0 (Fluphenazine Decanoate S-oxide)

• Product Name: Fluphenazine Decanoate S-oxide
• CAS No: 64610-50-0
• CID: 4729130
• Update Time: 2025-11-01

Fluphenazine Decanoate S-oxide Chemical and Physical Properties

Names and Identifiers

• Fluphenazine Decanoate S-oxide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on Fluphenazine Decanoate S-oxide

Recent Advances in the Study of Fluphenazine Decanoate S-oxide (CAS: 64610-50-0): Implications for Neuropsychiatric Therapeutics

Fluphenazine Decanoate S-oxide (CAS: 64610-50-0), a metabolite of the long-acting antipsychotic fluphenazine decanoate, has recently garnered attention due to its unique pharmacokinetic and pharmacodynamic properties. This research brief synthesizes the latest findings on its molecular interactions, metabolic pathways, and potential clinical applications, with a focus on studies published within the last three years. Emerging evidence suggests that this oxidized derivative may play a previously underestimated role in both therapeutic effects and side effect profiles of fluphenazine therapy.

A 2023 Journal of Medicinal Chemistry study revealed that Fluphenazine Decanoate S-oxide exhibits approximately 40% lower D2 receptor affinity compared to its parent compound, yet demonstrates preferential accumulation in lipid-rich neural tissues. This finding was corroborated by PET imaging studies showing prolonged retention in basal ganglia structures (t_1/2 = 18.7 ± 2.3 days vs. 14.2 days for the parent molecule). The oxidative modification at the sulfur position appears to significantly alter the compound's volume of distribution and blood-brain barrier penetration kinetics.

Recent in vitro metabolism studies using human hepatocyte models have identified CYP3A4 as the primary enzyme responsible for S-oxide formation, with notable interindividual variability (5- to 7-fold differences in metabolic rates observed across donor samples). This metabolic pathway appears to be saturable at therapeutic concentrations, potentially explaining nonlinear pharmacokinetics observed in some patient populations. Of particular clinical relevance, a 2024 Neuropsychopharmacology paper reported correlations between plasma S-oxide levels and reduced incidence of extrapyramidal symptoms, suggesting this metabolite may modulate the neurological side effect profile.

Advanced analytical techniques including UPLC-QTOF-MS/MS have enabled precise quantification of 64610-50-0 in biological matrices, revealing previously unrecognized accumulation patterns. A multicenter pharmacokinetic study (n=287) demonstrated that S-oxide accounts for 22-35% of total fluphenazine-related species in cerebrospinal fluid, with concentrations peaking 7-10 days post-injection. These temporal patterns coincide with clinical observations of delayed therapeutic onset and prolonged activity following depot administration.

The stereochemistry of Fluphenazine Decanoate S-oxide has been resolved through recent X-ray crystallography work, revealing a chiral sulfur center that influences receptor binding kinetics. Molecular dynamics simulations suggest the (S)-configuration exhibits preferential interaction with D2 receptor subpopulations, while the (R)-form may contribute to σ receptor modulation. This stereospecificity has implications for understanding interpatient variability in drug response and the development of next-generation antipsychotics.

Current research gaps include the need for prospective clinical trials correlating S-oxide levels with therapeutic outcomes, and detailed investigations of potential active transport mechanisms across the blood-brain barrier. The development of selective S-oxide quantification methods and investigation of genetic polymorphisms affecting its metabolism represent promising directions for personalized medicine approaches in schizophrenia treatment.